Cas no 52289-06-2 (N-(4-nitrophenyl)propane-1,3-diamine)

• Product Name: N-(4-nitrophenyl)propane-1,3-diamine
• CAS No: 52289-06-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD00622910
• CID: 936700
• PubChem ID: 284203
• Update Time: 2025-04-19

N-(4-nitrophenyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)propane-1,3-diamine
• N'-(4-nitrophenyl)propane-1,3-diamine
• (3-aminopropyl)(4-nitrophenyl)amine
• AC1L60BL
• AC1Q1ZK8
• CTK4J5714
• GWSAHMGJLUJBQX-UHFFFAOYSA-
• NSC139982
• ST006406
• SureCN6851290
• AKOS000180116
• STK064508
• N-(3-AMINOPROPYL)-N-(4-NITROPHENYL)AMINE
• NSC-139982
• InChI=1/C9H13N3O2/c10-6-1-7-11-8-2-4-9(5-3-8)12(13)14/h2-5,11H,1,6-7,10H2
• CHEMBL3301752
• DS-001924
• SCHEMBL6851290
• 52289-06-2
• MFCD00622910
• LS-08670
• N1-(4-NITROPHENYL)PROPANE-1,3-DIAMINE
• DTXSID40300910
• CCA28906
• 1,3-Propanediamine, N-(4-nitrophenyl)-

• MDL： MFCD00622910
• Inchi： 1S/C9H13N3O2/c10-6-1-7-11-8-2-4-9(5-3-8)12(13)14/h2-5,11H,1,6-7,10H2
• InChI Key： GWSAHMGJLUJBQX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NCCCN)=O

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19
• LogP: 2.65200